Pilorubrosin
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Overview
Description
Pilorubrosin is a natural product found in Protea rubropilosa with data available.
Scientific Research Applications
Metabolites of Proteaceae
Pilorubrosin, a compound found in the leaves of Protea rubropilosa, is a notable example of natural product chemistry. It is identified as the 6-O-benzoate of 2-hydroxy-4-hydroxymethylphenyl β-D-allopyranoside, a glycoside, and often studied alongside similar compounds like rubropilosin (Perold, Beylis, & Howard, 1973).
Research on Cell Regulation
Phosphoinositides (PIs), a group of tiny lipids, are critical in almost all aspects of a cell's life and death. Their regulation and interaction with proteins like PI3K and PI4P are vital in cellular processes. Myotubularin, a protein tyrosine phosphatase, acts on the PI3K and PI3P pathway, which can be relevant in studying the interaction with compounds like this compound (Balla, 2013), (Blondeau et al., 2000).
Therapeutic Utility
Research on ethacrynic acid and piriprost, substances similar in function to this compound, shows potential therapeutic utility in combination with alkylating agents for cancer treatment. This suggests a similar potential for this compound in drug resistance and sensitivity studies (Tew, Bomber, & Hoffman, 1988).
Properties
CAS No. |
33993-68-9 |
---|---|
Molecular Formula |
C20H22O9 |
Molecular Weight |
406.4 g/mol |
IUPAC Name |
[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[2-hydroxy-4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl benzoate |
InChI |
InChI=1S/C20H22O9/c21-9-11-6-7-14(13(22)8-11)28-20-18(25)17(24)16(23)15(29-20)10-27-19(26)12-4-2-1-3-5-12/h1-8,15-18,20-25H,9-10H2/t15-,16-,17-,18-,20-/m1/s1 |
InChI Key |
KEEVEMYXIXMZSC-HGJKNBTDSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@H]([C@H]([C@@H](O2)OC3=C(C=C(C=C3)CO)O)O)O)O |
SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3=C(C=C(C=C3)CO)O)O)O)O |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC3=C(C=C(C=C3)CO)O)O)O)O |
Synonyms |
2-hydroxy-4-hydroxymethylphenyl 6-O-benzoyl- beta-D-allopyranoside pilorubrosin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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